Cas no 111013-41-3 (Octanoic acid, iodomethyl ester)
111013-41-3 structure
Product Name:Octanoic acid, iodomethyl ester
CAS No:111013-41-3
MF:C9H17IO2
MW:284.134555578232
CID:1196178
PubChem ID:15135433
Update Time:2025-04-20
Octanoic acid, iodomethyl ester Chemical and Physical Properties
Names and Identifiers
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- Octanoic acid, iodomethyl ester
- iodomethyl octanoate
- ZYUZNFLSNNYTHG-UHFFFAOYSA-N
- SCHEMBL355564
- 111013-41-3
- DTXSID40568816
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- Inchi: 1S/C9H17IO2/c1-2-3-4-5-6-7-9(11)12-8-10/h2-8H2,1H3
- InChI Key: ZYUZNFLSNNYTHG-UHFFFAOYSA-N
- SMILES: ICOC(CCCCCCC)=O
Computed Properties
- Exact Mass: 284.02691
- Monoisotopic Mass: 284.02733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Octanoic acid, iodomethyl ester Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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